Cas no 116681-70-0 (1-(2-Chloropyridin-4-yl)-1-isopropylurea)

• Product Name: 1-(2-Chloropyridin-4-yl)-1-isopropylurea
• CAS No: 116681-70-0
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 132601
• PubChem ID: 14457172
• Update Time: 2025-04-19

1-(2-Chloropyridin-4-yl)-1-isopropylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloropyridin-4-yl)-1-isopropylurea
• 1-(2-chloropyridin-4-yl)-3-propan-2-ylurea
• N-(2-CHLORO-4-PYRIDINYL)-N'-(1-METHYLETHYL)-UREA
• Urea,N-(2-chloro-4-pyridinyl)-N'-(1-methylethyl)-
• N-(2-chloro-4-pyridinyl)-N'-(1-methylethyl)urea
• Urea,N-(2-chloro-4-pyridinyl)-N'-(1-methylethyl)
• FT-0726252
• AKOS015908528
• 1-(2-chloropyridin-4-yl)-3-isopropylurea
• 116681-70-0
• SCHEMBL9598546
• DTXSID90560567
• N-(2-CHLORO-4-PYRIDINYL)-N/'-(1-METHYLETHYL)-UREA
• IKOOJCAAVHUJIV-UHFFFAOYSA-N
• N-(2-Chloropyridin-4-yl)-N'-propan-2-ylurea
• Urea, N-(2-chloro-4-pyridinyl)-N'-(1-methylethyl)-

• Inchi： 1S/C9H12ClN3O/c1-6(2)12-9(14)13-7-3-4-11-8(10)5-7/h3-6H,1-2H3,(H2,11,12,13,14)
• InChI Key： IKOOJCAAVHUJIV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)NC(NC(C)C)=O

Computed Properties

• Exact Mass: 213.06700
• Monoisotopic Mass: 213.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 54.02000
• LogP: 2.72880